Cas no 1804717-46-1 (5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1804717-46-1
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4849451
• Update Time: 2025-10-29

5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H6F5NO2/c10-8(11)5-3-15-4(2-7(16)17)1-6(5)9(12,13)14/h1,3,8H,2H2,(H,16,17)
• InChI Key： PYUHMGDTWHIEFK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)O)=NC=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic Acid (CAS No. 1804717-46-1)

5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804717-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine acetic acid class, characterized by its pyridine core substituted with fluorinated alkyl groups, which imparts unique chemical and biological properties. The presence of both difluoromethyl and trifluoromethyl groups enhances its reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

The structural features of 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid contribute to its versatility in drug discovery and development. The electron-withdrawing nature of the fluorinated groups influences the electronic properties of the molecule, affecting its binding affinity to biological targets. This has led to its exploration as a building block in the synthesis of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity compared to their hydrogen-containing counterparts. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, often leading to more effective drug candidates. 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid exemplifies this trend, as its fluorinated substituents are expected to enhance the drug-like qualities of derivatives synthesized from it.

One of the most compelling applications of 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The pyridine scaffold is a common motif in kinase inhibitors, and modifications such as those present in this compound can fine-tune binding interactions with target kinases. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for further development into therapeutic agents.

Another area where 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid shows promise is in agrochemical applications. Fluorinated compounds are known for their enhanced pest resistance and environmental stability, which makes them attractive for use in crop protection chemicals. Researchers have been exploring its use as an intermediate in synthesizing novel herbicides and fungicides. The unique structural features of this compound allow for the creation of derivatives with tailored biological activities, which could lead to more effective and sustainable agricultural solutions.

The synthesis of 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and fluorination techniques. The choice of synthetic methodology depends on factors such as cost-effectiveness, scalability, and environmental considerations. Advances in green chemistry have also influenced the development of more sustainable synthetic routes for this compound, emphasizing the use of renewable resources and minimal waste generation.

In conclusion, 5-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804717-46-1) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules targeting various diseases and agricultural challenges. As research continues to uncover new applications for fluorinated compounds, the importance of intermediates like this one will only grow, driving innovation in drug discovery and sustainable agriculture.